1-ethyl-2-(morpholin-4-ylmethyl)-1H-benzimidazole

• IUPAC Name: 4-[(1-ethylbenzimidazol-2-yl)methyl]morpholine
• InChI: InChI=1S/C14H19N3O/c1-2-17-13-6-4-3-5-12(13)15-14(17)11-16-7-9-18-10-8-16/h3-6H,2,7-11H2,1H3
• InChI Key: RVJBNMNEMYYENN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2N=C1CN3CCOCC3
• Molecular Formula: C14H19N3O
• Molecular Weight: 245.32 g/mol

Description

1-ethyl-2-(morpholin-4-ylmethyl)-1H-benzimidazole is a synthetic compound that belongs to the benzimidazole family Benzimidazoles are known for their diverse biological activities and are commonly used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-ethyl-2-(morpholin-4-ylmethyl)-1H-benzimidazole typically involves the following steps:

Formation of the Benzimidazole Core: The benzimidazole core can be synthesized by the condensation of o-phenylenediamine with an appropriate carboxylic acid or its derivatives under acidic conditions.

Introduction of the Ethyl Group: The ethyl group can be introduced via alkylation using ethyl halides in the presence of a base.

Attachment of the Morpholine Ring: The morpholine ring can be attached through a nucleophilic substitution reaction using morpholine and a suitable leaving group on the benzimidazole core.

Industrial Production Methods

Industrial production methods for this compound may involve optimizing the reaction conditions to achieve higher yields and purity. This can include the use of catalysts, controlled temperatures, and pressure conditions to facilitate the reactions.

Chemical Reactions Analysis

Types of Reactions

1-ethyl-2-(morpholin-4-ylmethyl)-1H-benzimidazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the benzimidazole core or the morpholine ring.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Halides, bases, and other nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield benzimidazole derivatives with additional oxygen-containing functional groups, while reduction may lead to the formation of reduced benzimidazole compounds.

Scientific Research Applications

1-ethyl-2-(morpholin-4-ylmethyl)-1H-benzimidazole has various scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-ethyl-2-(morpholin-4-ylmethyl)-1H-benzimidazole involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• 1-ethyl-2-(4-morpholinylmethyl)-1H-benzimidazol-5-yl]butanamide
• N-[1-ethyl-2-(4-morpholinylmethyl)-1H-benzimidazol-5-yl]-3-methylbenzamide

Uniqueness

1-ethyl-2-(morpholin-4-ylmethyl)-1H-benzimidazole is unique due to the presence of both the ethyl group and the morpholine ring, which contribute to its distinct chemical properties and potential applications. Compared to similar compounds, it may exhibit different biological activities and reactivity profiles, making it a valuable compound for various research and industrial purposes.